![molecular formula C14H19ClN2O4S B2742382 2-chloro-N-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]phenyl}acetamide CAS No. 873810-49-2](/img/structure/B2742382.png)
2-chloro-N-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]phenyl}acetamide
Description
2-chloro-N-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]phenyl}acetamide, also known as DAPT, is a chemical compound that has been widely used in scientific research for its ability to inhibit γ-secretase activity. γ-secretase is an enzyme that plays a crucial role in the processing of amyloid precursor protein (APP), which is involved in the development of Alzheimer's disease.
Scientific Research Applications
Medicine: Anti-inflammatory Applications
This compound has shown promise in the medical field due to its anti-inflammatory properties. It has been compared to standard treatments like ibuprofen and found to exhibit superior activity . This suggests potential use in developing new anti-inflammatory drugs that could be more effective or have fewer side effects than current medications.
Agriculture: Pesticide Development
In agriculture, there’s potential for this compound to be used in the development of new pesticides. Its molecular structure could be tailored to target specific pests or diseases that affect crops, leading to more effective and environmentally friendly pest control solutions .
Material Science: Polymer Synthesis
The compound’s unique properties make it a candidate for creating novel polymers with specific characteristics. These polymers could have applications in various industries, including automotive, aerospace, and electronics, where materials with specialized properties are required .
Environmental Science: Pollution Treatment
Research suggests that derivatives of this compound could be used in environmental science to treat certain types of pollution. For example, it could be involved in processes to break down toxic substances in water or soil, helping to mitigate environmental damage .
Biochemistry: Enzyme Inhibition
In biochemistry, the compound could be used to study enzyme inhibition. Its structure allows it to bind to certain enzymes, potentially inhibiting their activity. This is useful in understanding disease mechanisms or developing drugs that target specific biochemical pathways .
Pharmacology: Drug Design and Discovery
The compound’s molecular framework is useful in pharmacology for drug design and discovery. It can serve as a scaffold for creating new drugs that can interact with various biological targets, such as receptors or ion channels, which are crucial in treating diseases .
properties
IUPAC Name |
2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O4S/c1-10-8-17(9-11(2)21-10)22(19,20)13-5-3-12(4-6-13)16-14(18)7-15/h3-6,10-11H,7-9H2,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFPDNVPIQHMRJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]phenyl}acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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